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Compound of Interest

Compound Name: 2-Fluoro-4-iodophenol

Cat. No.: B1315855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-Fluoro-
4-iodophenol, a key intermediate in pharmaceutical and materials science research. The

document outlines its melting and boiling points, provides standardized experimental protocols

for their determination, and includes a visualization of a common synthetic application.

Core Physical Properties
2-Fluoro-4-iodophenol is a halogenated phenol derivative with the chemical formula C₆H₄FIO.

Its physical state at ambient temperature is described as a yellow to light brown liquid or a low

melting solid.[1] The precise, experimentally determined melting point is not consistently

reported in publicly available literature; however, its appearance suggests a melting point near

room temperature.

Data Presentation
For clarity and comparative purposes, the available quantitative data on the physical properties

of 2-Fluoro-4-iodophenol are summarized in the table below.

Physical Property Value Source

Melting Point Low Melting Solid [1]

Boiling Point 238.1 ± 25.0 °C (Predicted)
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Note: The boiling point is a predicted value and should be confirmed by experimental

determination.

Experimental Protocols
Accurate determination of the melting and boiling points is crucial for the characterization and

quality control of chemical compounds. The following sections detail standardized laboratory

procedures for these measurements.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. This protocol

describes the capillary method, a common and reliable technique.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of 2-Fluoro-4-iodophenol

Mortar and pestle

Spatula

Procedure:

Sample Preparation: If the sample of 2-Fluoro-4-iodophenol is solid, finely crush it to a

powder using a mortar and pestle.

Capillary Tube Filling: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the material. Tap the sealed end of the tube on a hard surface to

pack the sample into the bottom. The packed sample should be approximately 2-3 mm in

height.
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Apparatus Setup: Place the filled capillary tube into the heating block of the melting point

apparatus.

Heating and Observation:

If the approximate melting point is unknown, a rapid initial heating can be performed to get

an estimate.

For an accurate measurement, heat the sample at a slow, controlled rate (approximately

1-2 °C per minute) as the temperature approaches the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range). A narrow melting range is indicative of a

pure compound.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The following protocol outlines the distillation method for determining the

boiling point of a liquid sample.

Materials:

Distillation apparatus (distilling flask, condenser, receiving flask)

Heating mantle or oil bath

Thermometer

Boiling chips

Sample of 2-Fluoro-4-iodophenol

Procedure:

Apparatus Assembly: Assemble the distillation apparatus in a fume hood. Ensure all joints

are securely clamped.
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Sample and Boiling Chips: Place a small volume of 2-Fluoro-4-iodophenol into the distilling

flask, along with a few boiling chips to ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distilling flask. This ensures the recorded temperature is

that of the vapor distilling into the condenser.

Heating: Gently heat the distilling flask using a heating mantle or oil bath.

Observation and Data Recording: As the liquid boils, the vapor will rise and enter the

condenser. The temperature will stabilize at the boiling point of the substance. Record the

temperature at which a steady distillation rate is achieved and the temperature remains

constant.

Application in Organic Synthesis: Suzuki-Miyaura
Coupling
2-Fluoro-4-iodophenol is a valuable building block in organic synthesis, particularly in cross-

coupling reactions. The presence of an iodine atom makes it an excellent substrate for

palladium-catalyzed reactions such as the Suzuki-Miyaura coupling, which is a powerful

method for forming carbon-carbon bonds.[2][3][4]

The following diagram illustrates a generalized experimental workflow for a Suzuki-Miyaura

coupling reaction using an aryl iodide like 2-Fluoro-4-iodophenol.

1. Reagent Preparation
- 2-Fluoro-4-iodophenol

- Boronic Acid/Ester
- Palladium Catalyst

- Ligand
- Base

2. Reaction Setup
- Add reagents to flask

- Purge with inert gas (N2/Ar)

3. Reaction
- Heat to desired temperature

- Stir for specified time

4. Work-up
- Quench reaction

- Aqueous extraction

5. Purification
- Column Chromatography

6. Product Characterization
- NMR, Mass Spec, etc.

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1315855?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/26368
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Cross_Coupling.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.news-medical.net/life-sciences/Suzuki-Miyaura-Cross-Coupling-Reaction.aspx
https://www.benchchem.com/product/b1315855#physical-properties-of-2-fluoro-4-iodophenol-melting-point-boiling-point
https://www.benchchem.com/product/b1315855#physical-properties-of-2-fluoro-4-iodophenol-melting-point-boiling-point
https://www.benchchem.com/product/b1315855#physical-properties-of-2-fluoro-4-iodophenol-melting-point-boiling-point
https://www.benchchem.com/product/b1315855#physical-properties-of-2-fluoro-4-iodophenol-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1315855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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